Cas no 1228113-00-5 (2-methoxy-4-methylpyrimidine-5-carboxylic acid)

2-Methoxy-4-methylpyrimidine-5-carboxylic acid is a pyrimidine derivative with a methoxy and methyl substituent at the 2- and 4-positions, respectively, and a carboxylic acid functional group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structured pyrimidine core offers reactivity for further functionalization, making it valuable for constructing heterocyclic frameworks. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups enhances its utility in regioselective reactions. High purity and consistent quality ensure reliable performance in research and industrial applications. Its stability under standard conditions facilitates handling and storage.

2-methoxy-4-methylpyrimidine-5-carboxylic acid structure

1228113-00-5 structure

Product Name:2-methoxy-4-methylpyrimidine-5-carboxylic acid

CAS No:1228113-00-5

MF:C₇H₈N₂O₃

MW:168.15002155304

MDL:MFCD16988066

CID:3165744

PubChem ID:23020301

Update Time:2025-06-07

2-methoxy-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-methoxy-4-methylpyrimidine-5-carboxylic acid
- 2-methoxy-4-methylpyrimidine-5-carboxylicacid
- MFCD16988066
- AKOS017516332
- SB55623
- BS-3280
- CS-0442881
- Z1255389427
- DZB11300
- AT18400
- EN300-189583
- SCHEMBL4763537
- 1228113-00-5
- MDL： MFCD16988066
- Inchi： 1S/C7H8N2O3/c1-4-5(6(10)11)3-8-7(9-4)12-2/h3H,1-2H3,(H,10,11)
- InChI Key： VQEZZIFVPFQZCD-UHFFFAOYSA-N
- SMILES： O(C)C1=NC=C(C(=O)O)C(C)=N1

Computed Properties

Exact Mass: 168.05349212Da
Monoisotopic Mass: 168.05349212Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 72.3Å²

2-methoxy-4-methylpyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	116239-500mg	2-Methoxy-4-methylpyrimidine-5-carboxylic acid, >97%	1228113-00-5	>97%	500mg	$451.00	2023-09-06
Matrix Scientific	116239-1g	2-Methoxy-4-methylpyrimidine-5-carboxylic acid, >97%	1228113-00-5	>97%	1g	$676.00	2023-09-06
Chemenu	CM489822-1g	2-Methoxy-4-methylpyrimidine-5-carboxylic acid	1228113-00-5	98%	1g	$142	2023-02-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ5950-1G	2-methoxy-4-methylpyrimidine-5-carboxylic acid	1228113-00-5	95%	1g	￥ 2,560.00	2023-04-07
Enamine	EN300-189583-0.05g	2-methoxy-4-methylpyrimidine-5-carboxylic acid	1228113-00-5	95.0%	0.05g	$54.0	2025-02-20
Enamine	EN300-189583-0.1g	2-methoxy-4-methylpyrimidine-5-carboxylic acid	1228113-00-5	95.0%	0.1g	$80.0	2025-02-20
Enamine	EN300-189583-0.25g	2-methoxy-4-methylpyrimidine-5-carboxylic acid	1228113-00-5	95.0%	0.25g	$113.0	2025-02-20
Enamine	EN300-189583-0.5g	2-methoxy-4-methylpyrimidine-5-carboxylic acid	1228113-00-5	95.0%	0.5g	$180.0	2025-02-20
Enamine	EN300-189583-1.0g	2-methoxy-4-methylpyrimidine-5-carboxylic acid	1228113-00-5	95.0%	1.0g	$230.0	2025-02-20
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